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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the

utilization of Acid Yellow 25 (C.I. 18835) in histological staining. While specific published

protocols for Acid Yellow 25 are not widely available, this document infers a robust protocol

based on the well-established principles of trichrome staining and the known properties of

similar acid dyes used in histology.

Introduction to Acid Yellow 25
Acid Yellow 25 is a water-soluble anionic azo dye.[1][2] In histology, acid dyes are employed

to stain basic tissue components such as cytoplasm, muscle, and collagen.[3] The staining

mechanism relies on the electrostatic interaction between the anionic dye molecules and the

positively charged amino groups of proteins in the tissue. The intensity of this staining is pH-

dependent, with acidic conditions generally enhancing the reaction.[3]
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Property Value

C.I. Name Acid Yellow 25

C.I. Number 18835

CAS Number 6359-85-9

Molecular Formula C23H20N5NaO6S2

Molecular Weight 549.55 g/mol

Appearance Yellow/Orange Powder

Solubility Soluble in water; Slightly soluble in ethanol

Applications in Histology
Acid Yellow 25 is primarily used as a counterstain in various histological staining methods,

most notably in trichrome stains.[2] Trichrome stains utilize three different colored dyes to

differentiate between various tissue components within a single sample. In a typical Masson's

trichrome stain, Acid Yellow 25 can be used to stain cytoplasm and muscle fibers in contrast to

the blue or green staining of collagen and the dark staining of cell nuclei.[4][5]

Health and Safety Precautions
Acid Yellow 25 is a chemical reagent and should be handled with appropriate laboratory safety

practices. Consult the Safety Data Sheet (SDS) for detailed information. General safety

precautions include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Use in a well-ventilated area or under a fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, rinse thoroughly with water.
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Experimental Protocol: Inferred Masson's Trichrome
with Acid Yellow 25
This protocol is adapted from standard Masson's trichrome methods that utilize other yellow

acid dyes as a counterstain for cytoplasm and muscle.[4][6]

4.1. Reagents and Solutions

Bouin's Solution (optional, for post-fixation)

Weigert's Iron Hematoxylin (Solutions A and B)

Biebrich Scarlet-Acid Fuchsin Solution

Phosphomolybdic/Phosphotungstic Acid Solution (5% aqueous)

Acid Yellow 25 Staining Solution (0.5% Aqueous):

Acid Yellow 25: 0.5 g

Distilled Water: 100 ml

Glacial Acetic Acid: 1 ml (to acidify the solution and enhance staining)

1% Acetic Acid Solution

Graded alcohols (70%, 95%, 100%)

Xylene or xylene substitute

Resinous mounting medium

4.2. Staining Procedure
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Step Reagent Time Purpose

1 Xylene 2 x 5 min Deparaffinization

2
Graded Alcohols

(100%, 95%, 70%)
2 x 3 min each Rehydration

3 Distilled Water Rinse

4
Bouin's Solution

(optional)
1 hour at 56°C

Mordanting to improve

stain quality

5 Running Tap Water 5-10 min
Remove picric acid

from Bouin's

6
Weigert's Iron

Hematoxylin
10 min Nuclear staining

7 Running Tap Water 10 min Washing

8 Distilled Water Rinse

9
Biebrich Scarlet-Acid

Fuchsin
10-15 min

Staining of cytoplasm

and muscle

10 Distilled Water Rinse

11
Phosphomolybdic/Pho

sphotungstic Acid
10-15 min

Differentiation

(decolorizes collagen)

12
Acid Yellow 25

Solution (0.5%)
5-10 min

Counterstain for

cytoplasm and muscle

13 1% Acetic Acid 1 min Differentiation

14 Distilled Water Rinse

15
Graded Alcohols

(95%, 100%)
2 x 2 min each Dehydration

16 Xylene or substitute 2 x 5 min Clearing

17 Mounting Medium - Coverslipping
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4.3. Expected Results

Nuclei: Black

Cytoplasm, Muscle, Erythrocytes: Shades of yellow to reddish-yellow

Collagen: Blue or Green (depending on the subsequent counterstain used in a full trichrome,

or remains unstained if Acid Yellow 25 is the final stain)

Visualizations
Experimental Workflow for Trichrome Staining with Acid Yellow 25
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Caption: Workflow of the inferred Masson's Trichrome protocol using Acid Yellow 25.
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Logical Relationship of Staining Components

Caption: Interaction of dyes with tissue components in the proposed staining protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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